Cas no 89846-90-2 (1-(Tert-butyldisulfanyl)-2,4-dinitrobenzene)

• Product Name: 1-(Tert-butyldisulfanyl)-2,4-dinitrobenzene
• CAS No: 89846-90-2
• MF: C₁₀H₁₂N₂O₄S₂
• MW: 288.343279838562
• CID: 993888
• PubChem ID: 262742
• Update Time: 2025-04-20

1-(Tert-butyldisulfanyl)-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID901009020
• 89846-90-2
• 1-(tert-butyldisulfanyl)-2,4-dinitrobenzene
• NSC-96679
• NSC96679
• 1-(Tert-butyldisulfanyl)-2,4-dinitrobenzene

• Inchi： 1S/C10H12N2O4S2/c1-10(2,3)18-17-9-5-4-7(11(13)14)6-8(9)12(15)16/h4-6H,1-3H3
• InChI Key： NIODFAXPOVQHFI-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)SC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.024
• Monoisotopic Mass: 288.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 389.2°C at 760 mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.624